(S)-(4-Methylmorpholin-3-yl)methanol
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Overview
Description
Methanol, also known as methyl alcohol or wood alcohol, is the simplest alcohol with the chemical formula CH3OH . It is a colorless, volatile liquid with a faintly sweet pungent odor . Methanol is toxic and may cause blindness if ingested .
Synthesis Analysis
Methanol can be produced from biomass, making it a renewable resource . The process involves gasification of biomass to produce syngas (a mixture of CO and H2), which is then converted to methanol . The yield of methanol from biomass-based syngas can be optimized through thermodynamic modeling .
Molecular Structure Analysis
Methanol consists of a methyl group (CH3) linked with a hydroxyl group (OH) . This gives it polar properties, making it a good solvent .
Chemical Reactions Analysis
Methanol can be used in a variety of chemical reactions. It can be converted to formaldehyde, used in the production of various chemicals, and serves as an alternative fuel in automotive vehicles . The conversion of CO2 to methanol is a topic of ongoing research, with potential implications for carbon capture and storage .
Physical and Chemical Properties Analysis
Methanol is a colorless liquid with a boiling point of 64.7 °C and a melting point of -97.6 °C . It is miscible with water . Methanol is also a clean-burning fuel .
Scientific Research Applications
Methanol as a Fuel and Chemical Feedstock
Methanol is a key substance in various applications due to its properties and potential for sustainability. It is used as a fuel, a solvent, and a feedstock for chemical synthesis. The research has highlighted its role in energy recovery systems, as a clean-burning fuel, and in the production of other chemicals. Methanol's applications extend to the automotive industry, where it is explored as an alternative fuel for internal combustion engines due to its ability to reduce emissions and improve engine efficiency (Pandey, 2022; Kowalewicz, 1993).
Methanol in Environmental and Energy Applications
Studies have explored methanol's role in environmental monitoring and energy production. Methanotrophs, bacteria that metabolize methane, can be utilized to produce methanol, highlighting methanol's potential in biotechnological applications for environmental sustainability and as a renewable energy source (Strong, Xie, & Clarke, 2015). Additionally, methanol's use in direct methanol fuel cells (DMFCs) addresses challenges in hydrogen production and fuel cell technology, underlining its importance in advancing renewable energy technologies (Heinzel & Barragán, 1999).
Methanol in Chemical Synthesis and Industry
The versatility of methanol is also evident in its role in chemical synthesis, where it serves as a precursor for producing formaldehyde, acetic acid, and other chemicals. Research into methanol's reactivity and the development of catalytic processes for methanol conversion to value-added products continues to be a significant area of interest (Wang & Zhou, 2008).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
[(3S)-4-methylmorpholin-3-yl]methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2/c1-7-2-3-9-5-6(7)4-8/h6,8H,2-5H2,1H3/t6-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXGKNIRSXCAEEP-LURJTMIESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCOCC1CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCOC[C@@H]1CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1620510-50-0 |
Source
|
Record name | (S)-4-METHYL-3-(HYDROXYMETHYL)MORPHOLINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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